![molecular formula C6H8N2O B1321284 (6-Methylpyrimidin-4-yl)methanol CAS No. 74502-82-2](/img/structure/B1321284.png)
(6-Methylpyrimidin-4-yl)methanol
Overview
Description
Scientific Research Applications
Synthesis and Chemical Reactions
- Synthesis of Complex Compounds: (6-Methylpyrimidin-4-yl)methanol has been involved in the synthesis of various complex compounds. For instance, its reaction with dimethylthallium(III) hydroxide in methanol led to a tetranuclear structure with thionate ligands acting as bridges between metallic atoms, as evidenced in the study by Rodríguez et al. (2003) (Rodríguez et al., 2003).
- Catalytic Reduction Processes: The compound has also been used in catalytic reduction processes. A study by Yamanaka (1959) demonstrated the catalytic reduction of 4-benzyloxy-6-methylpyrimidine 1-oxide in methanol over palladium-carbon, resulting in the formation of 6-methyl-4-pyrimidinol (Yamanaka, 1959).
Crystallography and Structural Analysis
- Crystal Structure Investigations: Studies have also focused on the crystal structures of compounds derived from this compound. For example, Cramer et al. (1997) analyzed the crystal structures of the nitrate salt of 24-pyrimidinium crown 6, which involved a related compound (Cramer et al., 1997).
- Molecular Characterisation: Percino et al. (2005) described the molecular and crystalline structure of 1,2-bis(6-methylpyridin-2-yl)ethene-1,2-diol, synthesized through the condensation of this compound, revealing insights into its molecular configuration (Percino et al., 2005).
Applications in Pharmaceutical and Explosive Industries
- Precursor in Pharmaceutical and Explosive Industries: The compound's derivatives, such as 4,6-dihydroxy-2-methylpyrimidine, find extensive applications in preparing high explosives and medicinal valued products. Patil et al. (2008) discussed the process chemistry of this compound, highlighting its significance in the pharmaceutical and explosive industries (Patil et al., 2008).
Role in Synthesis of Medical Intermediates
- Intermediate in Anticancer Drug Synthesis: A study by Guo Lei-ming (2012) focused on synthesizing 4,6-dichloro-2-methylpyrimidine, an important intermediate in producing the anticancer drug dasatinib, from a related compound (Guo Lei-ming, 2012).
Safety and Hazards
Mechanism of Action
Target of Action
(6-Methylpyrimidin-4-yl)methanol is a versatile compound with various applications in the field of research and chemical synthesis . It has been shown to inhibit the production of tumor necrosis factor-alpha (TNF-α), a cytokine involved in inflammation and immune response . Additionally, it has demonstrated inhibitory effects on the growth of cancer cells, such as MCF-7 cells .
Mode of Action
The compound interacts with its targets, primarily TNF-α, and inhibits their production. This results in a decrease in inflammation and immune response, which can have beneficial effects in the treatment of certain diseases . The exact molecular interactions and changes resulting from this interaction are still under investigation.
Biochemical Pathways
The biochemical pathways affected by this compound are primarily related to inflammation and immune response. By inhibiting the production of TNF-α, the compound can potentially modulate these pathways and their downstream effects
Pharmacokinetics
This compound exhibits good bioavailability, making it suitable for use in pharmaceutical studies . The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties are still under investigation.
Result of Action
The primary result of the action of this compound is the inhibition of TNF-α production, leading to decreased inflammation and immune response . This can have various molecular and cellular effects, including potential anti-inflammatory and anti-cancer effects .
properties
IUPAC Name |
(6-methylpyrimidin-4-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c1-5-2-6(3-9)8-4-7-5/h2,4,9H,3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJMCIDWTRNPZET-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00610906 | |
Record name | (6-Methylpyrimidin-4-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00610906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
74502-82-2 | |
Record name | (6-Methylpyrimidin-4-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00610906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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